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Compound of Interest

Compound Name: 2-Tetradecylbenzenesulfonic acid

Cat. No.: B12705931

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data and established protocols for 2-
tetradecylbenzenesulfonic acid are not readily available in the reviewed literature. The
following application notes and protocols are based on the principles of micellar catalysis and
data from closely related surfactants, such as other isomers of tetradecylbenzenesulfonic acid
and dodecylbenzenesulfonic acid. These should be regarded as a starting point for
experimental design and optimization.

Introduction

2-Tetradecylbenzenesulfonic acid is an anionic surfactant with a structure that lends itself to
applications in micellar catalysis. Its amphiphilic nature, combining a long hydrophobic
tetradecyl chain and a hydrophilic benzenesulfonic acid headgroup, allows it to form micelles in
agueous solutions. These micelles can act as nanoreactors, encapsulating nonpolar reactants
and facilitating reactions that are typically slow or inefficient in agueous media. The sulfonic
acid moiety can also provide Brgnsted acid catalysis, making it a dual-function molecule for
certain organic transformations.

Physicochemical Properties
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The following table summarizes key physicochemical properties. Note that data for the specific

2-isomer is limited; therefore, data for other isomers or closely related compounds are provided

for guidance.

Property

Value

Compound

Molecular Formula

C20H3403S

2-Tetradecylbenzenesulfonic

acid

Tetradecylbenzenesulfonic

Molecular Weight 354.5 g/mol [1] )
acid[1]
2-tetradecylbenzenesulfonic 2-Tetradecylbenzenesulfonic
IUPAC Name ) )
acid acid
Not available for the 2-isomer. 4-Tetradecylbenzenesulfonic
CAS Number

(47377-16-2 for 4-isomer)

acid

Critical Micelle Concentration
(CMC)

Dependent on isomer and
conditions. For sodium dodecyl
sulfate (a related anionic
surfactant), the CMC is ~8.23
mM.[2]

Sodium dodecyl sulfate

Aggregation Number

Varies with concentration and

conditions.

General for surfactants

Mechanism of Micellar Catalysis

The catalytic activity of 2-tetradecylbenzenesulfonic acid in agueous media stems from the

formation of micelles. These micelles create a hydrophobic core within the bulk aqueous

phase. This microenvironment can solubilize organic substrates, increasing their effective

concentration and facilitating reactions. The sulfonic acid headgroups at the micelle-water

interface can act as catalytic sites.
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Mechanism of Micellar Catalysis
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Prepare Catalyst Solution
(2-Tetradecylbenzenesulfonic acid in Hz0)

Reaction Setup
(Add reactants to catalyst solution)

Run Reaction
(Heating and stirring)

Aqueous Work-up
(Extraction with organic solvent)

'

Purification
(Column chromatography/Recrystallization)

Product Analysis
(NMR, MS, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetradecylbenzenesulfonic Acid in Micellar Catalysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12705931#protocol-for-using-2-
tetradecylbenzenesulfonic-acid-in-micellar-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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